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Compound of Interest

Compound Name: Nioben
CAS No.: 18787-40-1
Cat. No.: B1205756
Get Quote
. J

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) for niobium purity analysis.

Frequently Asked Questions (FAQSs)
Q1: What are the most common impurities found in niobium and what are their sources?

Al: Niobium typically contains both metallic and interstitial impurities. The presence and
concentration of these impurities depend on the raw materials and the extraction and refining
processes used.[1]

e Metallic Impurities:

o Tantalum (Ta): Often found with niobium in nature due to their similar chemical properties,
making separation challenging.[2]

o Tungsten (W) and Molybdenum (Mo): Can be present in the raw ore.
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o Iron (Fe), Aluminum (Al), and Silicon (Si): Can be introduced during the extraction and
refining processes.[2]

e Interstitial Impurities:

o Oxygen (O), Nitrogen (N), Carbon (C), and Hydrogen (H): These are the most common
interstitial impurities and significantly impact niobium's properties.[3] They can be
introduced from the atmosphere or from crucibles and reducing agents during melting and
heat treatments.[2]

Q2: How do different impurities affect the properties of niobium?

A2: Impurities can have a significant impact on the mechanical, electrical, thermal, and
superconducting properties of niobium.

Impurity Effect on Properties
Tantalum (Ta) Can alter electrical and thermal properties.
Iron (Fe) Increases brittleness.

Reduces ductility and toughness; can affect

Oxygen (O
ygen (0) surface finish.[2]
Nitrogen (N) Affects superconducting properties.[4]
Carbon (C) Forms carbides, increasing hardness but also
arbon
brittleness.[2]
Hydrogen (H) Can cause embrittlement.[2]

Q3: What are the primary analytical techniques for determining niobium purity?

A3: A variety of techniques are used to analyze impurities in niobium, each with its own
strengths. Common methods include:

¢ Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): Used for detecting a wide range
of metallic trace impurities with very low detection limits.
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 Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): Also used for
metallic impurities, particularly at higher concentrations.[5]

« Inert Gas Fusion (IGF) / Combustion Analysis: The standard method for determining the
concentration of interstitial impurities like oxygen, nitrogen, and hydrogen.[6][7]

e Glow Discharge Mass Spectrometry (GDMS): A powerful technique for direct solid analysis,
providing a comprehensive survey of trace and ultra-trace elements with very low detection
limits.

o Residual Resistivity Ratio (RRR): A cryogenic electrical measurement that provides an
overall indication of the purity of the niobium, as resistivity at low temperatures is dominated
by impurities and lattice defects.[2][8]

Troubleshooting Guides
Inductively Coupled Plasma (ICP-MS/OES) Analysis

Problem: Inconsistent or inaccurate results in ICP analysis of niobium.
Possible Causes & Solutions:

e Incomplete Sample Dissolution: Niobium is resistant to many acids. Incomplete dissolution
will lead to inaccurate results.

o Solution: Use a mixture of hydrofluoric acid (HF) and nitric acid (HNO3) for digestion. For
refractory samples, fusion with a flux like lithium metaborate may be necessary. Ensure all
visible sample material is dissolved before analysis.

o Matrix Effects: The high concentration of the niobium matrix can suppress the signal of the
analyte impurities.

o Solution: Dilute the sample to reduce the matrix effect. Use an internal standard to correct
for signal drift and suppression. Matrix-matching of calibration standards with the sample
matrix can also improve accuracy.

o Spectral Interferences: In ICP-OES, spectral lines from the niobium matrix or other elements
can overlap with the analytical lines of the impurities. In ICP-MS, polyatomic interferences
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can be an issue.

o Solution (ICP-OES): Select analytical wavelengths that are free from spectral overlap. Use
high-resolution ICP-OES or mathematical correction algorithms.

o Solution (ICP-MS): Use a collision/reaction cell to remove polyatomic interferences.[9]
Select isotopes with no known isobaric interferences.

Problem: Unexpected peaks in the ICP-MS spectrum.
Possible Causes & Solutions:

» Contamination: Contamination can be introduced from the digestion vessels, acids, or the
laboratory environment.

o Solution: Use high-purity acids and reagents. Thoroughly clean all labware with an acid
bath. Prepare a "method blank" (all reagents without the sample) to identify and quantify

any contamination.

o Polyatomic Interferences: Combination of atoms from the plasma gas (Argon), solvent, and
sample matrix can form ions with the same mass-to-charge ratio as the analyte.

o Solution: Utilize a collision/reaction cell with a gas like helium or hydrogen to break up
these interferences.

Residual Resistivity Ratio (RRR) Measurement

Problem: Inconsistent or lower-than-expected RRR values.
Possible Causes & Solutions:

e Poor Electrical Contacts: The four-point probe method is commonly used for RRR
measurements, and poor contact between the probes and the sample can lead to erroneous
voltage readings.[2]

o Solution: Ensure the probes are making good, firm contact with the niobium sample. The
contacts should be clean and free of any insulating layers (like oxides).
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» Temperature Measurement Errors: Accurate measurement of the room temperature and
cryogenic temperature is critical for calculating the RRR.

o Solution: Calibrate temperature sensors regularly. Ensure the sample has reached thermal
equilibrium at both the high and low temperatures before taking resistance measurements.

» Sample Contamination: The RRR is highly sensitive to impurities. Any contamination
introduced during sample preparation or handling will lower the RRR value.[8]

o Solution: Handle samples with clean tools and wear gloves. If the sample has been heat-
treated, ensure the vacuum furnace is clean to avoid contamination.

e Inadequate Magnetic Field (for superconducting samples): To measure the residual
resistance of a superconductor like niobium, the superconductivity must be suppressed with
a magnetic field.[2]

o Solution: Ensure the applied magnetic field is strong enough to drive the niobium into its
normal conducting state at the measurement temperature.

Quantitative Data
Typical Impurity Levels in Different Grades of Niobium

The following table summarizes typical maximum impurity concentrations for different grades of
niobium, based on industry standards.
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Impurity RRR Grade -(>300) Reactor Gra-de Commercial- Grade
(ppm by weight) (ppm by weight) (ppm by weight)

Tantalum (Ta) <500 <1000 <1000

Tungsten (W) <70 <100 <100

Molybdenum (Mo) <50 <100 <100

Iron (Fe) <30 <50 <100

Nickel (Ni) <30 <50 <50

Titanium (Ti) <50 <50 <50

Carbon (C) <10 <100 <150

Oxygen (O) <10 < 250 <400

Nitrogen (N) <10 <100 <100

Hydrogen (H) <2 <15 <15

Note: These are typical values and can vary between suppliers and specific product forms.[10]
[11]

Comparison of Detection Limits for Analytical
Techniques
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Technique Typical Detection Limits Primary Application
Comprehensive trace and

GDMS sub-ppb to ppm ultra-trace elemental survey in
solid samples.
Trace and ultra-trace metallic

ICP-MS ppb to ppt ) ) o ]
impurity analysis in solution.
Analysis of metallic impurities

ICP-OES ppm to ppb at higher concentrations in
solution.

) Determination of interstitial gas
Inert Gas Fusion ppm

content (O, N, H).

Experimental Protocols
ICP-MS Analysis of Metallic Impurities in Niobium

1.

Sample Preparation (Digestion):

Accurately weigh approximately 0.1 g of the niobium sample into a clean PTFE digestion
vessel.

Add 5 mL of high-purity nitric acid (HNOs) and 2 mL of high-purity hydrofluoric acid (HF).
Seal the vessel and place it in a microwave digestion system.

Ramp the temperature to 180°C and hold for 30 minutes.

After cooling, carefully open the vessel and visually inspect for complete dissolution.

Quantitatively transfer the solution to a 100 mL volumetric flask and dilute to the mark with
ultrapure water.

. Instrumental Analysis:

Prepare a series of calibration standards containing the elements of interest in a 2% HNOs
matrix.
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Prepare a method blank using the same digestion procedure without the sample.
Introduce the samples, blank, and standards into the ICP-MS.

Use an internal standard (e.g., Yttrium, Indium) to correct for matrix effects and instrument
drift.

Acquire data for the desired isotopes, ensuring to monitor for potential interferences.

. Data Analysis:

Construct a calibration curve for each analyte.

Calculate the concentration of each impurity in the sample solution, correcting for the blank
and applying the internal standard correction.

Calculate the final concentration in the original niobium sample in ppm (ug/g).

Residual Resistivity Ratio (RRR) Measurement

1.

Sample Preparation:
Cut a small, uniform sample from the niobium material, typically a thin bar or wire.

Attach four electrical leads to the sample using spot welding or a mechanical clamp. Two
leads will be for current injection and two for voltage measurement (four-point probe
configuration).

. Measurement Procedure:

Mount the sample in a cryostat.

Measure the resistance of the sample at room temperature (approximately 295 K) by
passing a known DC current through the outer leads and measuring the voltage across the
inner leads.

Cool the sample down to a temperature just above niobium's superconducting transition
temperature (e.g., 10 K).
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If the sample is superconducting, apply a magnetic field sufficient to quench
superconductivity.

Measure the resistance at the cryogenic temperature using the same four-point probe
method.

. Calculation:

The RRR is calculated as the ratio of the resistance at room temperature to the resistance at
the cryogenic temperature: RRR = R(295 K) / R(10 K)

Inert Gas Fusion (IGF) for O, N, H Analysis

1.

Sample Preparation:
Cut a small, representative sample of the niobium, typically around 0.1-1 g.

Clean the sample surface with a solvent (e.g., acetone) to remove any surface
contamination.

. Instrumental Analysis:

Place the sample into a high-purity graphite crucible.
Introduce the crucible into the IGF analyzer's furnace.

Heat the crucible to a high temperature (typically >2000 °C) in a stream of inert gas (usually
helium).

At this temperature, the niobium melts, and the dissolved oxygen, nitrogen, and hydrogen
are released.

The oxygen reacts with the carbon from the crucible to form carbon monoxide (CO).
Hydrogen is released as Hz and nitrogen as N2.

The carrier gas transports these evolved gases to a series of detectors.

. Detection and Quantification:
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o CO (from oxygen) is typically measured by a non-dispersive infrared (NDIR) detector.

e N2 and H: are separated by a chromatographic column and measured by a thermal
conductivity detector (TCD).

e The instrument is calibrated using standard reference materials with known concentrations of
O, N, and H.

Visualizations
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Caption: Workflow for niobium purity analysis.
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Caption: Effects of impurities on niobium properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Contact our Ph.D. Support Team for a compatibility check
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